Cas no 681132-02-5 (Piperidine, 1-[2-(4-chlorophenoxy)-1-oxopropyl]-4-(4-fluorobenzoyl)-)

• Product Name: Piperidine, 1-[2-(4-chlorophenoxy)-1-oxopropyl]-4-(4-fluorobenzoyl)-
• CAS No: 681132-02-5
• MF: C₂₁H₂₁ClFNO₃
• MW: 389.84774851799
• CID: 1724594
• Update Time: 2024-11-27

Piperidine, 1-[2-(4-chlorophenoxy)-1-oxopropyl]-4-(4-fluorobenzoyl)- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-[2-(4-chlorophenoxy)-1-oxopropyl]-4-(4-fluorobenzoyl)-
• 1-Propanone, 2-(4-chlorophenoxy)-1-[4-(4-fluorobenzoyl)-1-piperidinyl]-

• Inchi： 1S/C21H21ClFNO3/c1-14(27-19-8-4-17(22)5-9-19)21(26)24-12-10-16(11-13-24)20(25)15-2-6-18(23)7-3-15/h2-9,14,16H,10-13H2,1H3
• InChI Key： ZDRXQQOTTDEJQK-UHFFFAOYSA-N
• SMILES： C(N1CCC(C(=O)C2=CC=C(F)C=C2)CC1)(=O)C(OC1=CC=C(Cl)C=C1)C

Computed Properties

• Exact Mass: 389.11953

Experimental Properties

• Density: 1.268±0.06 g/cm3(Predicted)
• Boiling Point: 559.7±50.0 °C(Predicted)
• PSA: 46.61
• pka: -1.98±0.40(Predicted)